N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide

• IUPAC Name: N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide
• InChI: InChI=1S/C11H20N4O2S/c1-3-15-7-11(13-8(15)2)18(16,17)14-10(6-12)9-4-5-9/h7,9-10,14H,3-6,12H2,1-2H3
• InChI Key: QQEFSSLAYLORPK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(N=C1C)S(=O)(=O)NC(CN)C2CC2
• Molecular Formula: C11H20N4O2S
• Molecular Weight: 272.37 g/mol

Description

N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide, also known as ACMS, is a chemical compound that has gained significant attention in the scientific community due to its potential application in various fields, including medicine and agriculture. ACMS is a sulfonamide derivative that has been synthesized using various methods.

Mechanism of Action

The exact mechanism of action of N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide is not fully understood. However, it is believed that N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide acts by inhibiting the activity of enzymes involved in various metabolic pathways. In bacteria, N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide has been shown to inhibit the activity of dihydropteroate synthase, an enzyme involved in the synthesis of folic acid. In fungi, N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide has been shown to inhibit the activity of lanosterol 14α-demethylase, an enzyme involved in the synthesis of ergosterol.
Biochemical and Physiological Effects:
N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide has been shown to have several biochemical and physiological effects. In bacteria, N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide has been shown to inhibit the synthesis of folic acid, which is essential for DNA synthesis and cell growth. In fungi, N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide has been shown to inhibit the synthesis of ergosterol, which is essential for cell membrane integrity. In addition, N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide has been reported to have antioxidant and anti-inflammatory activities.

Advantages and Limitations for Lab Experiments

N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide has several advantages for lab experiments. It is a stable compound that can be easily synthesized using various methods. N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide has also been shown to have broad-spectrum antibacterial and antifungal activities, making it a potential candidate for the development of new antibiotics and antifungal agents. However, the use of N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide in lab experiments is limited by its toxicity and potential side effects.

Future Directions

There are several future directions for the research and development of N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide. One of the most promising areas is the development of new antibiotics and antifungal agents based on the structure of N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide. Another potential area of research is the use of N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide in agriculture as a herbicide or insecticide. In addition, further studies are needed to fully understand the mechanism of action and potential side effects of N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide.

Synthesis Methods

Several methods have been reported for the synthesis of N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide. One of the most common methods involves the reaction of 2-amino-1-cyclopropylethylamine with 2-methylimidazole-4-sulfonyl chloride in the presence of a base such as triethylamine. The resulting product is then treated with ethyl iodide to obtain N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide. Other methods include the use of different amines and imidazole derivatives.

Scientific Research Applications

N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide has been extensively studied for its potential applications in various fields. In medicine, it has been reported to have antibacterial, antifungal, and antitumor activities. N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide has also been shown to inhibit the growth of various pathogenic bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Pseudomonas aeruginosa. In agriculture, N-(2-amino-1-cyclopropylethyl)-1-ethyl-2-methylimidazole-4-sulfonamide has been reported to have herbicidal and insecticidal activities.